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Compound of Interest

Compound Name: Methoxy-X04

Cat. No.: B1676419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxy-X04 is a fluorescent dye that readily crosses the blood-brain barrier and possesses a

high binding affinity for β-sheet structures, making it an invaluable tool for the detection and

quantification of amyloid-β (Aβ) plaques, neurofibrillary tangles, and cerebrovascular amyloid.

[1][2][3][4] Its utility spans both in vitro staining of postmortem tissue and in vivo imaging in

animal models of Alzheimer's disease and other amyloid-related pathologies. This document

provides detailed protocols for the preparation of Methoxy-X04 stock and working solutions for

various research applications.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for Methoxy-X04
are summarized in the table below.
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Property Value Solvents Notes

Molecular Weight 344.4 g/mol -

Batch specific

molecular weights

may vary.

Excitation Maximum

(λex)
370 nm -

Can be imaged with a

DAPI filter set.

Emission Maximum

(λem)
452 nm -

In Vitro Binding Affinity

(Ki)
26.8 nM - For Aβ fibrils.

Solubility
~100 mM (34.44

mg/mL)
DMSO

~20 mM (6.88 mg/mL) Ethanol

~5 mg/mL Ethanol

~30 mg/mL
Dimethyl formamide

(DMF)

Sparingly soluble Aqueous buffers

~0.33 mg/mL
1:2 solution of

DMSO:PBS (pH 7.2)

Storage (Solid) +4°C - Protect from light.

Storage (Stock

Solution)

-20°C for up to 1

month

DMSO or other

organic solvents
Protect from light.

-80°C for up to 6

months

DMSO or other

organic solvents
Protect from light.

Experimental Protocols
Safety Precautions: Always handle Methoxy-X04 in a chemical fume hood. Wear appropriate

personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and

a lab coat. Avoid inhalation of dust and contact with skin and eyes.
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Protocol 1: Preparation of Methoxy-X04 Stock Solution
in DMSO
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is suitable for long-term storage and dilution into various working solutions.

Materials:

Methoxy-X04 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the desired amount of Methoxy-X04 powder in a suitable container.

Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10

mM stock solution, add 290.36 µL of DMSO per 1 mg of Methoxy-X04, assuming a

molecular weight of 344.4 g/mol ).

Vortex the solution until the Methoxy-X04 is completely dissolved. Sonication can be used to

aid dissolution if precipitation occurs.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month or -80°C for up to six months, protected from

light.

Protocol 2: Preparation of Working Solution for In Vitro
Tissue Staining
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This working solution is suitable for staining amyloid plaques in fixed tissue sections.

Materials:

Methoxy-X04 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS), pH 7.4

Ethanol

Distilled water

0.1 N Sodium hydroxide (NaOH)

Procedure:

Prepare a 100 µM working solution of Methoxy-X04 in a solution of 40% ethanol and 60%

distilled water.

Adjust the pH of the working solution to 10 with 0.1 N NaOH.

Deparaffinize and rehydrate tissue sections as per standard histological protocols.

Incubate the sections in the Methoxy-X04 working solution for 10 minutes.

Briefly rinse the sections in tap water.

Differentiate the sections in 0.2% NaOH in 80% ethanol for 2 minutes.

Rinse the sections in tap water for 10 minutes before coverslipping.

Protocol 3: Preparation of Working Solution for In Vivo
Administration (Intraperitoneal Injection)
This protocol details the preparation of a Methoxy-X04 solution for intraperitoneal (i.p.)

injection in animal models, commonly used for in vivo imaging of amyloid plaques.

Materials:
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Methoxy-X04 powder

DMSO

Propylene glycol

Phosphate-buffered saline (PBS), pH 7.4

Procedure:

Prepare a 5 mg/mL solution of Methoxy-X04.

The final solvent composition should be 10% DMSO, 45% propylene glycol, and 45% PBS.

Under a fume hood, dissolve the weighed Methoxy-X04 powder in DMSO first, stirring until

a clear solution is obtained.

Sequentially add the propylene glycol and then the PBS, stirring with each addition.

The final solution may appear as a yellowish-green emulsion.

This solution can be stored at 4°C for up to two months.

A typical dosage for intraperitoneal injection in mice is 10 mg/kg of body weight,

administered 24 hours prior to imaging.

Visualizations

Start Dissolution Storage

Weigh Methoxy-X04 Powder Add DMSO to desired concentration
1

Vortex until dissolved
2

Sonicate if needed
3

Aliquot into single-use tubes
4

Store at -20°C or -80°C
(Protect from light)

5

Click to download full resolution via product page

Caption: Workflow for preparing Methoxy-X04 stock solution.
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Solution Preparation

Animal Administration

Weigh Methoxy-X04 Powder

Dissolve in 10% DMSO

Add 45% Propylene Glycol

Stir between additionsAdd 45% PBS (pH 7.4)

Calculate dose (e.g., 10 mg/kg)

Administer via Intraperitoneal Injection

Wait 24 hours before imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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